Cas no 23597-25-3 (Benzoic acid,2-methyl-, 4-methylphenyl ester)

• Product Name: Benzoic acid,2-methyl-, 4-methylphenyl ester
• CAS No: 23597-25-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 278678
• PubChem ID: 230957
• Update Time: 2025-04-19

Benzoic acid,2-methyl-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methyl-, 4-methylphenyl ester
• (4-methylphenyl) 2-methylbenzoate
• 4-methylphenyl 2-methylbenzoate
• AC1L5KN7
• AC1Q615C
• AN-652
• CTK4F1874
• NSC26401
• o-Methylbenzoesaeure-tolylester
• Benzoic acid, 2-methyl-, 4-methylphenyl ester
• SCHEMBL14062702
• 4-methylphenyl2-methylbenzoate
• AKOS003500082
• DTXSID10282537
• AN-652/41584173
• NSC-26401
• p-tolyl o-toluate
• 23597-25-3

• Inchi： 1S/C15H14O2/c1-11-7-9-13(10-8-11)17-15(16)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key： MRTPLIKXWZGNKA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 342.7°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.571
• PSA: 26.3
• LogP: 3.52260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones